Cas no 885270-03-1 (tert-Butyl Indolin-4-ylcarbamate)

Tert-Butyl Indolin-4-ylcarbamate is a specialized organic compound featuring an indoline core functionalized with a carbamate group at the 4-position, protected by a tert-butyl moiety. This structure enhances its utility as an intermediate in pharmaceutical synthesis, particularly for the development of bioactive molecules. The tert-butyl group provides steric protection, improving stability during reactions, while the carbamate functionality offers versatility for further derivatization. Its well-defined reactivity profile makes it valuable for constructing complex heterocyclic frameworks. The compound is typically employed in controlled environments, ensuring consistent performance in multi-step synthetic routes. Proper handling and storage are recommended to maintain its integrity.

tert-Butyl Indolin-4-ylcarbamate structure

885270-03-1 structure

Product Name:tert-Butyl Indolin-4-ylcarbamate

CAS No:885270-03-1

MF:C₁₃H₁₈N₂O₂

MW:234.294223308563

MDL:MFCD08234593

CID:710690

Update Time:2025-06-07

tert-Butyl Indolin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

- Carbamic acid,(2,3-dihydro-1H-indol-4-yl)-, 1,1-dimethylethyl ester (9CI)
- (2,3-Dihydro-1H-indol-4-yl)-carbamic acid tert-butyl ester
- tert-butyl N-(2,3-dihydro-1H-indol-4-yl)carbamate
- tert-Butyl Indolin-4-ylcarbamate
- MDL： MFCD08234593
- Inchi： 1S/C13H18N2O2/c1-13(2,3)17-12(16)15-11-6-4-5-10-9(11)7-8-14-10/h4-6,14H,7-8H2,1-3H3,(H,15,16)
- InChI Key： CLYLKFUWTCPZBF-UHFFFAOYSA-N
- SMILES： O=C(NC1C2=C(NCC2)C=CC=1)OC(C)(C)C

Computed Properties

Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 286
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 2.5

Experimental Properties

Boiling Point: 317.1±31.0°C at 760 mmHg

tert-Butyl Indolin-4-ylcarbamate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

tert-Butyl Indolin-4-ylcarbamate Pricemore >>

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Chemenu	CM146819-1g	(2,3-Dihydro-1H-indol-4-yl)-carbamic acid tert-butyl ester	885270-03-1	95%	1g	$405	2021-08-05
Alichem	A199008701-1g	tert-Butyl indolin-4-ylcarbamate	885270-03-1	95%	1g	$385.00	2023-08-31
TRC	B934655-10mg	tert-Butyl Indolin-4-ylcarbamate	885270-03-1		10mg	$ 50.00	2022-06-06
TRC	B934655-50mg	tert-Butyl Indolin-4-ylcarbamate	885270-03-1		50mg	$ 160.00	2022-06-06
TRC	B934655-100mg	tert-Butyl Indolin-4-ylcarbamate	885270-03-1		100mg	$ 250.00	2022-06-06
Chemenu	CM146819-1g	(2,3-Dihydro-1H-indol-4-yl)-carbamic acid tert-butyl ester	885270-03-1	95%	1g	$***	2023-05-29
eNovation Chemicals LLC	D968479-100mg	(2,3-Dihydro-1H-indol-4-yl)-carbamic acid tert-butyl ester	885270-03-1	95%	100mg	$255	2024-07-28
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eNovation Chemicals LLC	D968479-500mg	(2,3-Dihydro-1H-indol-4-yl)-carbamic acid tert-butyl ester	885270-03-1	95%	500mg	$610	2024-07-28
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